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Compound of Interest

Compound Name: OGT 2115

Cat. No.: B15610721 Get Quote

Technical Support Center: OGT 2115
Welcome to the technical support center for OGT 2115. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of OGT 2115 in cell culture experiments and to troubleshoot common issues,

such as precipitation.

Frequently Asked Questions (FAQs)
Q1: What is OGT 2115 and what is its mechanism of action?

A1: OGT 2115 is a potent, cell-permeable, and orally active inhibitor of heparanase.[1]

Heparanase is an endo-β-D-glucuronidase that cleaves heparan sulfate chains of heparan

sulfate proteoglycans (HSPGs) on the cell surface and in the extracellular matrix. By inhibiting

heparanase, OGT 2115 can modulate the tumor microenvironment and reduce the release of

pro-angiogenic factors.[2] In some cancer cell lines, OGT 2115 has been shown to induce

apoptosis by downregulating the anti-apoptotic protein MCL-1.[2][3]

Q2: What are the key properties of OGT 2115?

A2: The key properties of OGT 2115 are summarized in the table below.
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Property Value Reference

Molecular Weight 495.3 g/mol [1]

Formula C₂₄H₁₆BrFN₂O₄ [1]

Heparanase IC₅₀ 0.4 µM [1]

Anti-angiogenic IC₅₀ 1 µM [1]

Cell Permeability Cell-permeable [1]

Q3: What is the recommended solvent for dissolving OGT 2115?

A3: OGT 2115 is soluble in dimethyl sulfoxide (DMSO). Multiple suppliers indicate a maximum

solubility of at least 10 mM in DMSO. It is practically insoluble in water and ethanol. For optimal

results, use fresh, anhydrous DMSO to prepare stock solutions as moisture can reduce

solubility.

Q4: How should I store OGT 2115 and its stock solutions?

A4: OGT 2115 powder should be stored at -20°C for long-term stability. Stock solutions in

DMSO should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and

can be stored at -20°C for up to one month or -80°C for up to one year.

Troubleshooting Guide: Avoiding Precipitation of
OGT 2115 in Culture Media
Precipitation of OGT 2115 in your cell culture medium can significantly impact your

experimental results by reducing the effective concentration of the compound. The following

guide provides potential causes and recommended solutions to avoid this issue.
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Observation Potential Cause Recommended Solution

Precipitate forms immediately

upon adding OGT 2115 to the

media.

The concentration of OGT

2115 exceeds its solubility in

the aqueous culture medium.

The final DMSO concentration

may be too low to maintain

solubility.

- Decrease the final working

concentration of OGT 2115. -

Prepare a higher concentration

stock solution in DMSO (e.g.,

10 mM) and use a smaller

volume for dilution into the

media. - Perform serial

dilutions of the stock solution

in the culture medium.

Precipitate forms over time in

the incubator.

- Temperature shift: Solubility

can decrease when moving

from room temperature to

37°C. - pH shift: The CO₂

environment in the incubator

can alter the media's pH,

affecting compound solubility. -

Interaction with media

components: OGT 2115 may

interact with salts, proteins

(especially in serum), or other

components in the media over

time.

- Pre-warm the cell culture

medium to 37°C before adding

OGT 2115. - Ensure the media

is properly buffered for the

incubator's CO₂ concentration.

- Test for precipitation in

serum-free versus serum-

containing media to determine

if serum components are a

contributing factor. If so,

consider reducing the serum

concentration or using a

serum-free formulation if

compatible with your cells.

Cloudiness or turbidity appears

in the media.

This could indicate fine

particulate precipitation or

microbial contamination.

- Examine a sample of the

media under a microscope to

differentiate between chemical

precipitate and microbial

growth. - If precipitation is

confirmed, follow the solutions

for immediate or delayed

precipitation. - If contamination

is suspected, discard the

culture and review sterile

techniques.
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Experimental Protocols
Protocol 1: Preparation of OGT 2115 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of OGT 2115 in DMSO.

Materials:

OGT 2115 powder (MW: 495.3 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Allow the OGT 2115 vial to equilibrate to room temperature before opening.

To prepare a 10 mM stock solution, add 201.9 µL of anhydrous DMSO for every 1 mg of

OGT 2115 powder.

Vortex the solution thoroughly to ensure the compound is fully dissolved. Gentle warming (up

to 37°C) or brief sonication can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of OGT 2115 Working Solution in
Cell Culture Media
This protocol provides a step-by-step method for diluting the OGT 2115 DMSO stock solution

into your cell culture medium to minimize precipitation.

Materials:

10 mM OGT 2115 stock solution in DMSO
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Complete cell culture medium (pre-warmed to 37°C)

Sterile conical or microcentrifuge tubes

Procedure:

Thaw an aliquot of the 10 mM OGT 2115 stock solution at room temperature.

Pre-warm your complete cell culture medium to 37°C in a water bath.

To minimize the risk of precipitation, it is recommended to perform a serial dilution. For

example, to achieve a final concentration of 20 µM:

First, prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 998

µL of pre-warmed medium to get a 200 µM solution. Vortex gently immediately after

adding the stock.

Next, add 100 µL of the 200 µM intermediate solution to 900 µL of pre-warmed medium to

achieve the final 20 µM concentration.

Gently vortex the final working solution.

Visually inspect the final working solution for any signs of precipitation before adding it to

your cells. The final DMSO concentration should be kept low (typically ≤ 0.1%) to avoid

solvent toxicity.

Visualizations
Experimental Workflow for Preparing OGT 2115 Working
Solution
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Caption: Workflow for OGT 2115 solution preparation.

Signaling Pathway of OGT 2115-Induced Apoptosis```dot
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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